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Compound of Interest

Compound Name:
5-(5-Chloro-2-methoxyphenyl)-2-

hydroxypyrimidine

CAS No.: 1111104-25-6

Cat. No.: B6285838

Get Quote

Executive Summary & Immediate Classification
Compound: 5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyrimidine Chemical Class:

Halogenated Heterobiaryl Physical State: Solid (typically off-white to yellow powder)[1]

Critical Disposal Directive: This compound must be classified and managed as Halogenated

Organic Waste. Under no circumstances should this material be disposed of via sanitary sewer,

trash, or non-halogenated solvent streams. Due to the chlorine substituent on the phenyl ring,

improper thermal destruction can generate dioxins; therefore, it requires high-temperature

incineration with flue gas scrubbing.
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Parameter Specification Operational Implication

Waste Stream ID Halogenated Solid / Solvent

Must be segregated from non-

halogens to prevent cross-

contamination of fuel-blending

streams.[1][2]

RCRA Status (USA) Unlisted / Characteristic

While not explicitly P- or U-

listed, treat as Toxic & Irritant

based on structure-activity

relationships (SAR) of

chloropyrimidines [1].[1]

Solubility Profile
Low (Water), High (DMSO,

MeOH)

Water rinsing alone is

ineffective for decontamination.

Organic pre-rinse required.

Incompatibility Strong Oxidizers

Do not mix with nitric acid or

perchlorates in waste

containers.[3]

Safety & Handling Profile (Derived SAR Analysis)
As a custom synthesis intermediate or drug scaffold, specific toxicological data (LD50) may be

sparse. We apply the Precautionary Principle based on the structural moieties: the

chlorophenyl group and the hydroxypyrimidine core.

Health Hazards:

Skin/Eye Irritant: The hydroxypyrimidine moiety is a known tautomer (lactam/lactim), often

causing mucous membrane irritation [2].

Sensitizer: Halogenated aromatics can act as skin sensitizers upon repeated exposure.

Environmental Hazards:

Aquatic Toxicity: The chlorine substituent significantly increases lipophilicity (LogP),

increasing the risk of bioaccumulation in aquatic environments.
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Required PPE:

Nitrile Gloves (Double gloving recommended for solutions >10mM).

Safety Goggles (Side shields).

Lab Coat (Buttoned).

Respiratory: Handle strictly within a fume hood.[4] If handling bulk powder (>10g) outside a

hood, N95 or P100 respiratory protection is mandated.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Substance (Bulk/Residual)
[1]

Containment: Transfer the solid substance into a wide-mouth high-density polyethylene

(HDPE) or glass jar.

Labeling: Affix a hazardous waste label immediately.

Primary Constituent:[1][2][3] 5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyrimidine.[1]

Hazard Checkbox: Toxic, Irritant.[5][6]

Stream: "Solid Waste - Halogenated."[1]

Segregation: Place the container in the Solid Hazardous Waste satellite accumulation area.

Do not mix with silica gel waste unless the silica is contaminated with this specific

compound.

Scenario B: Disposal of Reaction Mixtures & Mother
Liquors[1][7]
Most research applications involve this compound dissolved in organic solvents (DMSO, DMF,

Methanol, or Dichloromethane).

Solvent Assessment:
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If dissolved in Halogenated Solvent (DCM, Chloroform): Pour directly into the Halogenated

Solvent Waste carboy.

If dissolved in Non-Halogenated Solvent (Methanol, Acetone):CRITICAL STEP. Because

the solute (the compound) contains chlorine, the entire solution must now be treated as

Halogenated Waste.

Transfer: Pour into the Halogenated Waste container.

Why? Even trace amounts of halogenated material can disqualify a non-halogenated

waste stream from being used as "clean" fuel in cement kilns, leading to massive fines

from waste handlers [3].

Scenario C: Glassware Decontamination
Water solubility is poor. Standard dishwashing will result in residue.

Organic Pre-Rinse: Rinse the flask/vial with a small volume of Acetone or Methanol.

Disposal of Rinse: Pour this initial rinse into the Halogenated Solvent Waste container (not

the sink!).

Aqueous Wash: Wash glassware with soap and water in the sink.

Waste Segregation Logic (Visualization)
The following diagram illustrates the decision matrix for disposing of 5-(5-Chloro-2-
methoxyphenyl)-2-hydroxypyrimidine to ensure regulatory compliance and safety.
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Figure 1: Decision tree for the segregation of halogenated heteroaromatic waste. Note that

non-halogenated solvents containing this compound must default to the Halogenated stream.

Spill Response Protocol (Bench Scale)
In the event of a spill of 5-(5-Chloro-2-methoxyphenyl)-2-hydroxypyrimidine:

Isolate: Alert nearby personnel.

PPE Up: Ensure gloves and goggles are on. If powder is airborne, use a respirator.[6]

Solid Spill:

Do not dry sweep (creates dust).
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Cover with wet paper towels (dampened with water or methanol) to suppress dust.

Scoop up the wet towels and solid into a sealable bag.

Label as "Hazardous Waste - Debris (Halogenated)."[1]

Liquid Spill:

Cover with an absorbent pad or vermiculite.

Wait for absorption (2-3 minutes).[1]

Place absorbent materials into the solid hazardous waste bin.

Decontamination: Wipe the surface with a methanol-dampened towel, followed by a soap

and water wash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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